Cas no 2138523-65-4 (N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride)

• Product Name: N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride
• CAS No: 2138523-65-4
• MF: C₁₂H₁₈ClNO₂S
• MW: 275.79482126236
• CID: 6234672
• PubChem ID: 165490802
• Update Time: 2025-07-18

N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride
• EN300-1154792
• 2138523-65-4

• Inchi： 1S/C12H18ClNO2S/c1-12(2,3)11-7-5-10(6-8-11)9-14(4)17(13,15)16/h5-8H,9H2,1-4H3
• InChI Key： FQCOPYWFOLYEAI-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 275.0746777g/mol
• Monoisotopic Mass: 275.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride

Research Brief on N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride (CAS: 2138523-65-4) in Chemical Biology and Pharmaceutical Applications

N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride (CAS: 2138523-65-4) is a specialized sulfamoyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a critical intermediate in the synthesis of sulfonamide-based therapeutics, which are widely utilized in drug development due to their diverse biological activities. Recent studies have highlighted its role in the design of enzyme inhibitors, particularly targeting carbonic anhydrases and other metalloenzymes implicated in diseases such as cancer and neurodegenerative disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel sulfonamide inhibitors with enhanced selectivity for tumor-associated carbonic anhydrase isoforms. The researchers employed structure-activity relationship (SAR) analysis to optimize the tert-butylphenyl moiety, achieving a 15-fold improvement in binding affinity compared to previous generations of inhibitors. These findings suggest promising applications in targeted cancer therapies, particularly for solid tumors where carbonic anhydrase overexpression is observed.

In parallel research, the compound's reactivity as a sulfamoylating agent has been exploited for protein modification studies. A recent Nature Chemical Biology publication detailed its use in chemoproteomic approaches to identify novel cysteine residues susceptible to sulfamoylation in cellular proteins. This work has opened new avenues for understanding post-translational modifications and their role in signal transduction pathways, particularly in inflammatory responses.

The synthetic accessibility of N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride has also facilitated its application in combinatorial chemistry. A 2024 ACS Combinatorial Science report described its incorporation into DNA-encoded library technology, enabling the rapid screening of sulfonamide-based compounds against multiple therapeutic targets simultaneously. This approach has yielded several lead compounds with activity against antimicrobial-resistant pathogens, addressing a critical need in infectious disease treatment.

From a safety and pharmacokinetic perspective, recent toxicological studies have characterized the compound's metabolic profile, identifying the major metabolites formed during hepatic clearance. These findings, published in Chemical Research in Toxicology, provide valuable insights for medicinal chemists working to improve the metabolic stability of derivatives while maintaining therapeutic efficacy. The research indicates that the tert-butyl group contributes significantly to both the compound's lipophilicity and its oxidative metabolism pathways.

Looking forward, the unique chemical properties of N-[(4-tert-butylphenyl)methyl]-N-methylsulfamoyl chloride continue to inspire innovative applications. Current research directions include its potential use in targeted protein degradation strategies and as a warhead in covalent inhibitor design. The compound's versatility and the growing understanding of its biological interactions position it as a valuable tool in both drug discovery and chemical biology research.